Cas no 55457-17-5 (2-methyl-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one)

• Product Name: 2-methyl-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one
• CAS No: 55457-17-5
• MF: C₆H₆N₄O
• MW: 150.138040065765
• MDL: MFCD27987052
• CID: 943973
• PubChem ID: 135519297
• Update Time: 2025-11-06

2-methyl-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one Chemical and Physical Properties

Names and Identifiers

• pyrazolo[1,5-a]-1,3,5-triazin-4(1h)-one, 2-methyl- (9ci)
• 2-Methylpyrazolo[1,5-a][1,3,5]triazin-4(3H)-one
• 2-methyl-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one
• AMY34754
• P14311
• 2-METHYL-3H-PYRAZOLO[1,5-A][1,3,5]TRIAZIN-4-ONE
• Ethyl trans-3-oxabicyclo-[3.1.0]hexane-6-carboxylate
• 2-methyl-6H-pyrazolo[1,5-a][1,3,5]triazin-4-one
• 55457-17-5
• SCHEMBL4160549
• SB11839
• CS-0051885
• 2-Methylpyrazolo[1,5-a][1,3,5]triazin-4(1H)-one
• SY098973
• AS-52076
• DB-327320
• SCHEMBL18711463
• MFCD27987052
• A870187
• 2-Methylpyrazolo[1,5-a][1,3,5]triazin-4(6H)-one
• 1026945-07-2
• SCHEMBL4004452
• Pyrazolo[1,5-a]-1,3,5-triazin-4(1H)-one, 2-methyl-
• AKOS027336892

• MDL： MFCD27987052
• Inchi： 1S/C6H6N4O/c1-4-8-5-2-3-7-10(5)6(11)9-4/h2-3H,1H3,(H,8,9,11)
• InChI Key： HXEKFHWAIWTJQU-UHFFFAOYSA-N
• SMILES： O=C1NC(C)=NC2=CC=NN21

Computed Properties

• Exact Mass: 150.05416083g/mol
• Monoisotopic Mass: 150.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 59.3Ų

Additional information on 2-methyl-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one

Recent Advances in the Study of 2-methyl-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one (CAS: 55457-17-5)

2-methyl-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one (CAS: 55457-17-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of drug discovery and development.

The compound belongs to the pyrazolo[1,5-a][1,3,5]triazine class, which is known for its diverse pharmacological properties. Researchers have explored its role as a scaffold for designing novel kinase inhibitors, given its ability to interact with ATP-binding sites of various kinases. This has implications for targeting cancers and inflammatory diseases where kinase dysregulation is a hallmark.

In a recent study published in the Journal of Medicinal Chemistry, a team of researchers reported the efficient synthesis of 2-methyl-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one derivatives using a one-pot multicomponent reaction. The study highlighted the compound's versatility as a building block for generating libraries of bioactive molecules. The synthesized derivatives exhibited promising inhibitory activity against several cancer-related kinases, with IC50 values in the nanomolar range.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was investigated for its potential as an anti-inflammatory agent. The study demonstrated that 2-methyl-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one derivatives could effectively suppress the production of pro-inflammatory cytokines in vitro, suggesting their utility in treating chronic inflammatory conditions.

Structural-activity relationship (SAR) studies have also been conducted to optimize the pharmacological profile of this compound. Modifications at the 2-methyl position and the triazine ring have been shown to influence binding affinity and selectivity towards specific biological targets. These findings are crucial for the rational design of next-generation therapeutics.

In addition to its kinase and anti-inflammatory activities, recent research has explored the compound's potential in antimicrobial applications. A study in the European Journal of Medicinal Chemistry reported that certain derivatives of 2-methyl-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one exhibited broad-spectrum antibacterial activity against drug-resistant strains, including MRSA and ESBL-producing bacteria.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed in future studies. However, the growing body of research underscores the potential of 2-methyl-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one as a valuable scaffold in medicinal chemistry.

In conclusion, the latest research on 2-methyl-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one (CAS: 55457-17-5) highlights its multifaceted applications in drug discovery. Its versatility as a kinase inhibitor, anti-inflammatory agent, and antimicrobial candidate positions it as a compound of significant interest for further investigation and development.